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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653 Get Quote

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals: 2,2-
Dihydroxyacetic Acid and Glyoxylic Acid

In the landscape of C2 carboxylic acids, both 2,2-dihydroxyacetic acid and glyoxylic acid hold

significant roles, particularly as metabolic intermediates and versatile chemical synthons. This

guide provides an in-depth comparative analysis of these two compounds, offering

experimental data, detailed protocols, and visual diagrams to support researchers, scientists,

and professionals in drug development. A critical point of understanding is that 2,2-
dihydroxyacetic acid is the hydrate of glyoxylic acid. In aqueous solutions, these two forms

exist in a dynamic equilibrium, with the hydrated form, 2,2-dihydroxyacetic acid, being

predominant.[1] For the purpose of this guide, they will be discussed as two forms of the same

chemical entity in aqueous environments, with "glyoxylic acid" often used as the general term.

Chemical and Physical Properties
A fundamental understanding of the physicochemical properties of 2,2-dihydroxyacetic acid
and glyoxylic acid is crucial for their application in research and development. While they are

interconvertible in the presence of water, their properties in anhydrous and hydrated forms

differ.
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Property
Glyoxylic Acid
(Anhydrous)

2,2-
Dihydroxyacetic
Acid
(Monohydrate)

Reference

Synonyms
Oxoacetic acid,

Formylformic acid

Glyoxylic acid

monohydrate,

Dihydroxyacetic acid

[1][2]

CAS Number 298-12-4 563-96-2 [1][3]

Molecular Formula C₂H₂O₃ C₂H₄O₄ [1][3]

Molecular Weight 74.04 g/mol 92.05 g/mol [3][4]

Appearance Colorless solid
Colorless to pale

yellow crystalline solid
[1][2]

Melting Point 80 °C 48-52 °C [1][5]

Boiling Point 111 °C 100 °C (decomposes) [1][5]

Solubility

Soluble in water and

ethanol, slightly

soluble in ether and

benzene.

Highly soluble in

water, soluble in

dimethyl sulfoxide and

alcohol. Insoluble in

diethyl ether and

hydrocarbons.

[5][6]

Acidity (pKa) 3.18, 3.32

Not typically reported

separately, as it

equilibrates in water.

[1]

Key Functional

Groups

Aldehyde, Carboxylic

acid

Geminal diol,

Carboxylic acid
[6][7]

Reactivity and Chemical Applications
The bifunctionality of glyoxylic acid, possessing both an aldehyde and a carboxylic acid group,

makes it a highly reactive and versatile reagent in organic synthesis.[6][7] 2,2-dihydroxyacetic
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acid, as its hydrate, shares this reactivity, often serving as the actual reactive species in

aqueous reaction media.

Key Reactions and Applications:

Organic Synthesis: Glyoxylic acid is a crucial intermediate in the synthesis of various

pharmaceuticals, agrochemicals, and other fine chemicals.[8][9]

Hopkins-Cole Reaction: It is a key reagent in the Hopkins-Cole test for the detection of

tryptophan in proteins.[10]

Condensation Reactions: It readily undergoes condensation reactions with compounds like

urea and 1,2-diaminobenzene to form heterocycles.[1]

Electrophilic Aromatic Substitution: Glyoxylic acid reacts with phenols in electrophilic

aromatic substitution reactions, a critical step in the synthesis of compounds like 4-

hydroxymandelic acid, a precursor to the drug amoxicillin, and 4-hydroxyphenylacetic acid, a

precursor to atenolol.[1][9]

Polymer Production: It is utilized in the production of polymers and resins.[8]

Cosmetics: Glyoxylic acid is used in hair straightening and smoothing products as a safer

alternative to formaldehyde.[11] It also functions as an exfoliant and skin-brightening agent in

skincare products.[11]

Biological Role and Significance
Glyoxylic acid is a key metabolic intermediate in the glyoxylate cycle, an anabolic pathway

crucial for bacteria, fungi, and plants to convert fatty acids into carbohydrates.[1][10] In this

cycle, isocitrate is cleaved by isocitrate lyase to yield succinate and glyoxylate.

In humans, glyoxylate is produced through the oxidation of glycolate in peroxisomes and the

catabolism of hydroxyproline in mitochondria.[6][10] Its metabolism is tightly regulated, as an

accumulation of its oxidized product, oxalate, can lead to hyperoxaluria and the formation of

kidney stones (nephrolithiasis).[1][6]
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Furthermore, the aldehyde group of glyoxylic acid is highly reactive towards amine groups on

proteins, leading to the formation of advanced glycation end-products (AGEs).[3][8] The

accumulation of AGEs is implicated in the pathogenesis of diabetes and its complications, as

well as in the aging process.[1]

Below is a DOT script and the corresponding diagram illustrating the equilibrium between

glyoxylic acid and 2,2-dihydroxyacetic acid in an aqueous environment.

Glyoxylic Acid
(Anhydrous Form)

C₂H₂O₃

2,2-Dihydroxyacetic Acid
(Hydrated Form)

C₂H₄O₄

+ H₂O- H₂O

Click to download full resolution via product page

Figure 1: Equilibrium between glyoxylic acid and its hydrated form.

Experimental Protocols
For researchers studying glyoxylic acid, accurate quantification in biological matrices is often a

primary challenge. Due to its reactive nature, derivatization is commonly employed prior to

analysis.

Protocol 1: HPLC with Pre-Column Fluorescence
Derivatization for Glyoxylic Acid Quantification in Serum
This method is based on the reaction of glyoxylic acid with 2-aminobenzenthiol (2-ABT) to form

a highly fluorescent thiazine derivative, allowing for sensitive detection.[12]

Materials:

Glyoxylic acid standard
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2-aminobenzenthiol (2-ABT)

Methanol (HPLC grade)

Water (HPLC grade)

Hydrochloric acid (HCl)

Perchloric acid

Reversed-phase ODS column

HPLC system with a fluorescence detector

Procedure:

Sample Preparation:

To 100 µL of serum, add 100 µL of 10% perchloric acid to precipitate proteins.

Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

Collect the supernatant for derivatization.

Derivatization:

In a reaction vial, mix 50 µL of the supernatant (or standard/blank) with 50 µL of 0.1 M HCl

and 50 µL of 10 mM 2-ABT in methanol.

Seal the vial and heat at 90°C for 30 minutes.

Cool the reaction mixture to room temperature.

HPLC Analysis:

Mobile Phase: Isocratic elution with a mixture of methanol and water (70:30, v/v).

Flow Rate: 1.0 mL/min.
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Injection Volume: 20 µL.

Fluorescence Detection: Excitation wavelength of 290 nm and an emission wavelength of

390 nm.

The fluorescent derivative is separated within approximately 6 minutes.

Quantification:

Construct a calibration curve using known concentrations of glyoxylic acid standards.

Determine the concentration of glyoxylic acid in the serum samples by interpolating their

peak areas from the calibration curve.

The following diagram illustrates the experimental workflow for this protocol.

Sample Preparation Derivatization Analysis

Serum Sample Deproteinize
(Perchloric Acid) Centrifuge Collect Supernatant Mix with 2-ABT

and HCl Heat at 90°C Cool to RT HPLC-Fluorescence
Detection Quantification

Click to download full resolution via product page

Figure 2: Workflow for HPLC analysis of glyoxylic acid.

Toxicology
The toxicology of glyoxylic acid is of significant interest, particularly in the context of its use in

consumer products and its role as a metabolite. The anhydrous and hydrated forms are

considered toxicologically equivalent in aqueous exposures. A key toxicological concern is its

metabolism to oxalic acid, which can lead to kidney damage. Glyoxylic acid itself is also known

to be a skin sensitizer.[13]

For a comparative perspective, the toxicity of the structurally related glycolic acid is often

considered. Glycolic acid can also be metabolized to glyoxylic acid and subsequently to oxalic

acid, posing similar risks of nephrotoxicity at high doses.[14][15] Both compounds can be
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irritating to the skin, eyes, and respiratory system, with the severity depending on the

concentration and pH.[15]

Conclusion
2,2-dihydroxyacetic acid and glyoxylic acid are two faces of the same molecule in aqueous

systems, with the hydrated dihydroxy form being the predominant species. Their rich chemistry,

centered around the aldehyde and carboxylic acid functionalities, makes them valuable in

chemical synthesis and, at the same time, biologically significant as metabolic intermediates

and promoters of AGEs. For researchers, understanding the equilibrium between these two

forms is essential for designing experiments and interpreting results. The provided analytical

protocol offers a robust method for the sensitive quantification of glyoxylic acid in biological

samples, which is crucial for studies related to metabolic disorders and drug development. A

thorough understanding of their shared toxicological profile, particularly concerning skin

sensitization and nephrotoxicity via oxalate formation, is critical for their safe handling and

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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